Cas no 2648941-77-7 (3,3-Diethylcyclobutane-1-sulfonyl fluoride)

• Product Name: 3,3-Diethylcyclobutane-1-sulfonyl fluoride
• CAS No: 2648941-77-7
• MF: C₈H₁₅FO₂S
• MW: 194.266905069351
• CID: 5672293
• PubChem ID: 165663927
• Update Time: 2025-10-29

3,3-Diethylcyclobutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3,3-diethylcyclobutane-1-sulfonyl fluoride
• EN300-27116162
• 2648941-77-7
• 3,3-Diethylcyclobutane-1-sulfonyl fluoride

• Inchi： 1S/C8H15FO2S/c1-3-8(4-2)5-7(6-8)12(9,10)11/h7H,3-6H2,1-2H3
• InChI Key： ULTPILBGUUDZOJ-UHFFFAOYSA-N
• SMILES： S(C1CC(CC)(CC)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 194.07767905g/mol
• Monoisotopic Mass: 194.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on 3,3-Diethylcyclobutane-1-sulfonyl fluoride

3,3-Diethylcyclobutane-1-sulfonyl Fluoride (CAS No. 2648941-77-7): An Overview of Its Properties and Applications

3,3-Diethylcyclobutane-1-sulfonyl fluoride (CAS No. 2648941-77-7) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by its cyclic structure and the presence of a sulfonyl fluoride functional group, which endows it with a range of chemical reactivity and physical properties that make it a valuable intermediate in synthetic chemistry.

The molecular formula of 3,3-Diethylcyclobutane-1-sulfonyl fluoride is C₁₀H₁₈FOS, and its molecular weight is approximately 208.29 g/mol. The compound's structure consists of a cyclobutane ring substituted with two ethyl groups at the 3-position and a sulfonyl fluoride group at the 1-position. This unique arrangement of functional groups imparts several key characteristics to the molecule, including high reactivity, thermal stability, and solubility in organic solvents.

In terms of its physical properties, 3,3-Diethylcyclobutane-1-sulfonyl fluoride is a colorless liquid at room temperature with a boiling point around 150°C under reduced pressure. It is highly soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene, making it easy to handle in laboratory settings. The compound's high boiling point and low vapor pressure also contribute to its stability during storage and transportation.

The chemical reactivity of 3,3-Diethylcyclobutane-1-sulfonyl fluoride is primarily attributed to the sulfonyl fluoride group. This functional group is known for its electrophilic nature and can participate in various nucleophilic substitution reactions. In particular, it can react with nucleophiles such as amines, alcohols, and thiols to form corresponding sulfonamides, sulfonates, and sulfonothioates, respectively. These reactions are often used in the synthesis of complex organic molecules and pharmaceutical intermediates.

One of the most significant applications of 3,3-Diethylcyclobutane-1-sulfonyl fluoride is in the pharmaceutical industry. Recent research has shown that this compound can be used as an intermediate in the synthesis of novel drugs with potential therapeutic applications. For example, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of new antiviral agents targeting RNA viruses such as influenza and SARS-CoV-2. The unique reactivity and stability of 3,3-Diethylcyclobutane-1-sulfonyl fluoride make it an ideal candidate for such applications.

In addition to its use in drug synthesis, 3,3-Diethylcyclobutane-1-sulfonyl fluoride has also found applications in materials science. Its ability to form stable sulfonate derivatives makes it useful in the preparation of functional polymers and coatings with enhanced properties such as improved adhesion and resistance to environmental factors. A recent study published in Macromolecules demonstrated the use of this compound in the synthesis of polymeric materials with tunable mechanical properties and thermal stability.

The safety profile of 3,3-Diethylcyclobutane-1-sulfonyl fluoride is an important consideration for its handling and use. While it is generally considered safe when proper precautions are taken, it is important to handle this compound with care due to its reactivity with nucleophiles. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves and goggles, as well as working under a fume hood to minimize exposure.

In conclusion, 3,3-Diethylcyclobutane-1-sulfonyl fluoride (CAS No. 2648941-77-7) is a versatile chemical compound with a wide range of applications in pharmaceuticals and materials science. Its unique structure and reactivity make it an important intermediate in synthetic chemistry, contributing to the development of novel drugs and advanced materials. As research continues to uncover new uses for this compound, its importance in various scientific fields is likely to grow.